Cas no 2227710-79-2 ((2S)-4-(2-bromo-4,5-difluorophenyl)butan-2-amine)

• Product Name: (2S)-4-(2-bromo-4,5-difluorophenyl)butan-2-amine
• CAS No: 2227710-79-2
• MF: C₁₀H₁₂BrF₂N
• MW: 264.109788894653
• CID: 6294831
• PubChem ID: 165752960
• Update Time: 2025-10-25

(2S)-4-(2-bromo-4,5-difluorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2-bromo-4,5-difluorophenyl)butan-2-amine
• 2227710-79-2
• EN300-1923683

• Inchi： 1S/C10H12BrF2N/c1-6(14)2-3-7-4-9(12)10(13)5-8(7)11/h4-6H,2-3,14H2,1H3/t6-/m0/s1
• InChI Key： KQLDUEKFFQIGGO-LURJTMIESA-N
• SMILES： BrC1C=C(C(=CC=1CC[C@H](C)N)F)F

Computed Properties

• Exact Mass: 263.01212g/mol
• Monoisotopic Mass: 263.01212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-(2-bromo-4,5-difluorophenyl)butan-2-amine

Chemical Profile of (2S)-4-(2-bromo-4,5-difluorophenyl)butan-2-amine (CAS No. 2227710-79-2)

(2S)-4-(2-bromo-4,5-difluorophenyl)butan-2-amine is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 2227710-79-2, has garnered attention due to its unique structural properties and potential utility in the development of novel therapeutic agents.

The molecular structure of (2S)-4-(2-bromo-4,5-difluorophenyl)butan-2-amine consists of a butan-2-amine backbone substituted with a brominated and difluorinated phenyl group. This specific arrangement of functional groups makes it a valuable intermediate in the synthesis of complex molecules, particularly in the realm of drug discovery. The presence of chiral centers, as indicated by the (S)-configuration, further enhances its interest for medicinal chemists seeking to develop enantiomerically pure compounds.

In recent years, there has been a growing emphasis on the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of bromine and fluorine atoms into the phenyl ring of (2S)-4-(2-bromo-4,5-difluorophenyl)butan-2-amine not only modifies its electronic properties but also influences its reactivity and interactions with biological systems. These modifications are critical for optimizing pharmacokinetic profiles and therapeutic efficacy.

Current research in the field of medicinal chemistry has highlighted the importance of fluorinated derivatives in the design of small-molecule inhibitors. Studies have demonstrated that the introduction of fluorine atoms can lead to increased potency and selectivity, making such compounds attractive candidates for further development. The compound (2S)-4-(2-bromo-4,5-difluorophenyl)butan-2-amine exemplifies this trend, as it combines the benefits of fluorine substitution with a chiral center for enhanced pharmacological activity.

The synthesis of (2S)-4-(2-bromo-4,5-difluorophenyl)butan-2-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include halogenation reactions, nucleophilic substitutions, and stereoselective reductions. The use of advanced synthetic techniques such as transition metal catalysis has been explored to improve efficiency and minimize byproduct formation. These methodologies are crucial for producing pharmaceutical intermediates that meet stringent quality standards.

One of the most compelling aspects of (2S)-4-(2-bromo-4,5-difluorophenyl)butan-2-amine is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in various cellular processes, including cell growth and signal transduction. Inhibiting these enzymes has become a major focus in oncology research, leading to the discovery of numerous successful anticancer drugs. The structural features of this compound make it a promising scaffold for designing kinase inhibitors with improved selectivity and reduced toxicity.

Evidence from preclinical studies suggests that derivatives of (2S)-4-(2-bromo-4,5-difluorophenyl)butan-2-amine exhibit potent inhibitory activity against specific kinases. For instance, modifications to the amine group or the phenyl ring have been shown to enhance binding affinity while minimizing off-target effects. Such findings underscore the importance of structure-based drug design in optimizing therapeutic agents. Computational modeling and high-throughput screening techniques have been instrumental in identifying promising lead compounds derived from this scaffold.

The impact of fluorine atoms on the pharmacological properties of (2S)-4-(2-bromo-4,5-difluorophenyl)butan-2-amine cannot be overstated. Fluorine substitution can alter lipophilicity, metabolic stability, and binding interactions with biological targets. This flexibility allows medicinal chemists to fine-tune the properties of drug candidates to achieve desired pharmacokinetic and pharmacodynamic profiles. The combination of chiral centers and halogenated aromatic rings makes this compound a versatile building block for innovative drug development.

In conclusion, (2S)-4-(2-bromo-4,5-difluorophenyl)butan-2-amine (CAS No. 2227710-79-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis involves sophisticated organic transformations, and its derivatives show promise in targeting key biological pathways such as kinases. As research continues to uncover new applications for fluorinated aromatic compounds, this compound will likely remain at the forefront of drug discovery efforts.